N-[cyano(4-ethylphenyl)methyl]-2-cyclopentyl-N-methylacetamide

• IUPAC Name: N-[cyano-(4-ethylphenyl)methyl]-2-cyclopentyl-N-methylacetamide
• InChI: InChI=1S/C18H24N2O/c1-3-14-8-10-16(11-9-14)17(13-19)20(2)18(21)12-15-6-4-5-7-15/h8-11,15,17H,3-7,12H2,1-2H3
• InChI Key: GPQVTYUZKZYRJI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(C#N)N(C)C(=O)CC2CCCC2
• Molecular Formula: C18H24N2O
• Molecular Weight: 284.4 g/mol

Description

N-[cyano(4-ethylphenyl)methyl]-2-cyclopentyl-N-methylacetamide is a chemical compound that has gained significant attention from the scientific community due to its potential pharmacological applications. It is a member of the class of compounds known as fatty acid amide hydrolase inhibitors, which have shown promise in the treatment of various medical conditions.

Mechanism of Action

The mechanism of action of N-[cyano(4-ethylphenyl)methyl]-2-cyclopentyl-N-methylacetamide involves the inhibition of fatty acid amide hydrolase. This inhibition leads to an increase in endocannabinoid levels, which can activate cannabinoid receptors in the body. This activation has been linked to a range of physiological effects, including pain relief, anti-inflammatory effects, and neuroprotection.
Biochemical and Physiological Effects:
Studies have shown that this compound can have a range of biochemical and physiological effects. These include pain relief, anti-inflammatory effects, and neuroprotection. In addition, it has been shown to have potential applications in the treatment of anxiety, depression, and addiction.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[cyano(4-ethylphenyl)methyl]-2-cyclopentyl-N-methylacetamide in lab experiments is its specificity for fatty acid amide hydrolase. This allows researchers to selectively target this enzyme and study its effects on endocannabinoid levels. However, one limitation is that the compound may have off-target effects on other enzymes or receptors, which could complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research involving N-[cyano(4-ethylphenyl)methyl]-2-cyclopentyl-N-methylacetamide. These include further studies on its pharmacological effects, as well as investigations into its potential therapeutic applications. In addition, researchers may explore the use of this compound in combination with other drugs or therapies to enhance its effects. Finally, there is a need for further studies on the safety and toxicity of this compound, particularly in humans.

Synthesis Methods

The synthesis of N-[cyano(4-ethylphenyl)methyl]-2-cyclopentyl-N-methylacetamide involves the reaction between 4-ethylbenzyl cyanide and cyclopentylmethylamine in the presence of acetic anhydride and a catalyst. The product is then purified using chromatography techniques.

Scientific Research Applications

N-[cyano(4-ethylphenyl)methyl]-2-cyclopentyl-N-methylacetamide has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the activity of fatty acid amide hydrolase, an enzyme that breaks down endocannabinoids in the body. This inhibition leads to an increase in endocannabinoid levels, which has been linked to a range of physiological effects.